ethyl 2-[(3-pyridinylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-(pyridine-3-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H18N2O3S/c1-2-22-17(21)14-12-7-3-4-8-13(12)23-16(14)19-15(20)11-6-5-9-18-10-11/h5-6,9-10H,2-4,7-8H2,1H3,(H,19,20)
• InChI Key: KWJSVZXQWFVHQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C17H18N2O3S
• DSSTOX Substance ID: DTXSID301126886
• Molecular Weight: 330.4 g/mol
• CAS RN: 62349-06-8

Description

Ethyl 2-[(3-pyridinylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.10381361 g/mol and the complexity rating of the compound is 446. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its derivatives have been synthesized and evaluated for their biological activities. A study detailed the synthesis of derivatives exhibiting promising antibacterial and antifungal activities, along with anti-inflammatory properties. This research demonstrates the compound's potential as a base for developing antimicrobial and anti-inflammatory agents (Narayana, Ashalatha, Raj, & Kumari, 2006).

Organic Chemistry and Catalysis

Another application involves the use of ethyl 2-methyl-2,3-butadienoate in a [4 + 2] annulation reaction with N-tosylimines, facilitated by an organic phosphine catalyst. This process yields highly functionalized tetrahydropyridines, showcasing the compound's utility in organic synthesis and catalysis (Zhu, Lan, & Kwon, 2003).

Chemical Reactions and Structural Analysis

Research has also explored the recyclization reactions of ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate with amines. This work led to the formation of novel compounds, with their structures determined by X-ray analysis, highlighting the compound's versatility in chemical transformations (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).

Derivative Synthesis and Biological Evaluation

Further studies have focused on the synthesis of novel derivatives, such as ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives. These compounds were synthesized through reactions involving ethyl 2-(benzo[d]thazol-2-yl)acetate and different arylidinemalononitrile derivatives. The synthesized compounds were characterized and subjected to biological evaluations, demonstrating the compound's potential in the development of biologically active molecules (Mohamed, 2014; 2021).

Safety and Hazards

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